Cas no 1805094-10-3 (2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol
• CAS No: 1805094-10-3
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4889312
• Update Time: 2025-11-06

2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol

• Inchi： 1S/C8H10F2N2O2/c9-7(10)5-1-4(3-13)6(2-11)12-8(5)14/h1,7,13H,2-3,11H2,(H,12,14)
• InChI Key： AUMAIMTVMYYHPF-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(CN)=C(CO)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: -1.6
• Topological Polar Surface Area: 75.4

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol

Introduction to 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol (CAS No. 1805094-10-3)

2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol, with the CAS number 1805094-10-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminomethyl group, a difluoromethyl moiety, and a hydroxyl group, all attached to a pyridine ring. These functional groups contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The aminomethyl group in 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol plays a crucial role in enhancing the compound's solubility and bioavailability. This functional group can also facilitate interactions with biological targets, such as enzymes and receptors, thereby modulating their activities. The presence of the aminomethyl group can also influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The difluoromethyl moiety is another key feature of this compound. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules. In the context of 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol, the difluoromethyl group can improve the compound's ability to cross cell membranes and resist metabolic degradation. This can lead to enhanced efficacy and reduced toxicity, making it an attractive candidate for drug development.

The hydroxyl group in 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol adds polarity to the molecule, which can influence its solubility and reactivity. The presence of the hydroxyl group can also facilitate hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity and selectivity. Additionally, the hydroxyl group can serve as a site for further chemical modifications, allowing for the optimization of the compound's pharmacological properties.

Recent studies have explored the potential therapeutic applications of 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol in various disease models. For instance, research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have indicated that 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This property could be particularly valuable in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the proliferation of cancer cells by inducing apoptosis and blocking cell cycle progression. The mechanism of action involves targeting key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The safety profile of 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol has been evaluated in preclinical studies using various animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxypyridine-3-methanol (CAS No. 1805094-10-3) is a multifaceted compound with a unique combination of functional groups that confer it with diverse biological activities. Its potential applications in treating inflammatory diseases, neurodegenerative disorders, and cancer make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound may emerge as a valuable therapeutic agent in the future.